Cas no 1377791-70-2 (1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine)

• Product Name: 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine
• CAS No: 1377791-70-2
• MF: C₁₇H₁₃F₃N₂
• MW: 302.293734312058
• MDL: MFCD22375520
• CID: 4594969
• Update Time: 2025-05-20

1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine Chemical and Physical Properties

Names and Identifiers

• 1,4-Diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine
• 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine

• MDL： MFCD22375520
• Inchi： 1S/C17H13F3N2/c18-17(19,20)16-15(13-7-3-1-4-8-13)11-12-22(21-16)14-9-5-2-6-10-14/h1-12,15H
• InChI Key： QCRASQWHVCRLHE-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NN(C2=CC=CC=C2)C=CC1C1=CC=CC=C1

1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine

Comprehensive Overview of 1,4-Diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine (CAS No. 1377791-70-2)

The compound 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine (CAS No. 1377791-70-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the trifluoromethyl group and dihydropyridazine core, make it a valuable building block for drug discovery and advanced material applications. Researchers are increasingly exploring its potential in medicinal chemistry, particularly in the development of novel enzyme inhibitors and bioactive small molecules.

In recent years, the demand for fluorinated compounds like 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug design to incorporate fluorine-containing moieties for improved pharmacokinetic properties. The compound's CAS number 1377791-70-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine typically involves multi-step organic reactions, including cyclocondensation and selective functionalization. Its crystallographic data and spectroscopic properties (e.g., NMR, HPLC) are well-documented, facilitating its characterization in research settings. The compound's solubility profile and thermal stability make it suitable for diverse experimental conditions, a feature often highlighted in patent literature.

From an industrial perspective, CAS 1377791-70-2 is recognized for its potential in agrochemical formulations and electronic materials. The trifluoromethyl group contributes to its lipophilicity, a critical factor in pesticide development. Concurrently, its conjugated π-system has sparked interest in organic semiconductors, coinciding with the global push for flexible electronics and OLED technologies.

Quality control of 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine requires rigorous analytical validation, with HPLC purity thresholds often exceeding 98%. This standard meets the stringent requirements of pharmaceutical intermediates and aligns with ICH guidelines. The compound's stability under ambient conditions reduces logistical challenges, a practical advantage noted in supply chain discussions.

Emerging applications of this compound include its use as a fluorescence probe in biochemical assays, capitalizing on its distinct photophysical properties. This aligns with the increasing demand for molecular imaging tools in cancer research and neuroscience. The dihydropyridazine scaffold also shows promise in metal-organic frameworks (MOFs), addressing contemporary interests in gas storage and catalysis.

Regulatory aspects of CAS 1377791-70-2 emphasize compliance with REACH regulations and GMP standards when used in pharmaceutical contexts. Its non-hazardous classification (when handled properly) facilitates international trade, a crucial consideration in today's globalized research environment. Documentation typically includes detailed safety data sheets (SDS) and certificates of analysis (CoA).

Future research directions for 1,4-diphenyl-3-(trifluoromethyl)-1,4-dihydropyridazine may explore its chiral derivatives for asymmetric synthesis, responding to the pharmaceutical industry's need for enantioselective catalysts. The compound's versatility positions it as a key player in green chemistry initiatives, particularly in atom-economical transformations and solvent-free reactions.